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Introduction

ADG-2e is a novel amphipathic small molecule derived from 3-azido-3-deoxythymidine (AZT).
It has demonstrated significant anti-proliferative and anti-metastatic activities in various cancer
cell lines. This document provides detailed protocols for utilizing ADG-2e in common cell
culture assays to assess its efficacy and mechanism of action. ADG-2e exerts its cytotoxic
effects primarily through the induction of oncosis, a form of necrotic cell death characterized by
severe plasma membrane damage, loss of membrane integrity, and subsequent leakage of
intracellular contents.[1][2]

Mechanism of Action: Oncosis Induction

ADG-2e's amphipathic nature facilitates its interaction with the cancer cell membrane, leading
to profound structural damage and loss of integrity.[1][2] This disruption of the plasma
membrane is a key event in oncosis, resulting in cell swelling, vacuolation, and eventual lysis,
releasing cellular components into the surrounding environment. This direct action on the cell
membrane distinguishes its primary mechanism from apoptosis, which involves a more
programmed series of intracellular events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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